Cas no 127285-54-5 (6,7-Dimethoxy-1H-quinolin-4-one)

• Product Name: 6,7-Dimethoxy-1H-quinolin-4-one
• CAS No: 127285-54-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD13184144
• CID: 95152
• PubChem ID: 459611
• Update Time: 2025-05-20

6,7-Dimethoxy-1H-quinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxyquinolin-4(1H)-one
• 6,7-Dimethoxy-1,4-dihydro-4-quinolinone
• 6,7-Dimethoxy-1H-quinolin-4-one
• 1,4-dihydro-6,7-dimethoxy-4-oxoquinoline
• 4-Phenyl-6,7-dimethoxy-chinazolin
• 4-phenyl-6,7-dimethoxyquinazoline
• 6,7-dimethoxy-1,4-dihydroquinolin-4-one
• 6,7-dimethoxy-4-phenyl-quinazoline
• 6,7-dimethoxy-4-quinolone
• Quinazoline,6,7-dimethoxy-4-phenyl
• 6,7-Dimethoxyquinolin-4(1H)
• 6,7-Dimethoxy-4(1H)-quinolone
• 127285-54-5
• Z431511958
• EN300-177123
• AKOS009580707
• FT-0636888
• SY011949
• MLS000517797
• CCG-340072
• BD9X7ZL9D7
• MFCD09031937
• SMR000129053
• 6,7-Dimethoxy-4-hydroxyquinoline
• 4-Hydroxy-6,7-Dimethoxy Quinoline
• UNII-BD9X7ZL9D7
• AM20061797
• 6,7-dimethoxyquinolin-4-ol
• 4-Quinolinol, 6,7-dimethoxy-
• 6,7-Dimethoxy-1H-quinolin-4-one, AldrichCPR
• 13425-93-9
• 6,7-Dimethoxy-4-quinolinol
• CS-W019961
• 4(1H)-Quinolinone, 6,7-dimethoxy-
• MFCD07368026
• HMS2209M22
• QOGPNCUTXVZQSL-UHFFFAOYSA-N
• 4-Hydroxy-6,7-dimethoxyqunioline
• AM20050745
• D4695
• FT-0756515
• SCHEMBL165285
• 6,7-Dimethoxy-quinolin-4-ol
• 4-HYDROXY-6,7-DIMETHOXYQUINOLINE
• SB71598
• PB32489
• KUC100214
• 6,7-dimethoxy-4(1H)-quinolinone
• 6,7-dimethoxy quinoline-4-ol
• BCP03768
• 6,7-dimethoxy-quinoline-4-ol
• CHEMBL163784
• AKOS015852378
• 6,7-Dimethoxy-quinolin-4-ol;6,7-Dimethoxy-1H-quinolin-4-one
• HMS3344I05
• DTXSID40928537
• C11H11NO3
• KUC100214N
• J-518173
• 6,7-dimethoxyquinolin-4-ol;4-Hydroxy-6,7-dimethoxyquinoline
• AC-1088
• 4-hydroxy-(6,7-dimethoxyqunioine
• DB-012289
• 6,7-Dimethoxy-4-quinolinone
• DB-062584

• MDL： MFCD13184144
• Inchi： 1S/C11H11NO3/c1-14-10-5-7-8(6-11(10)15-2)12-4-3-9(7)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： QOGPNCUTXVZQSL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C=CNC=2C=1)=O)OC

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.206
• Melting Point: NA
• Boiling Point: 396.537°C at 760 mmHg
• Flash Point: 168.7±27.9 °C
• Refractive Index: 1.57
• PSA: 47.89000
• LogP: 1.42810
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6,7-Dimethoxy-1H-quinolin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C(BD221544)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6,7-Dimethoxy-1H-quinolin-4-one

Introduction to 6,7-Dimethoxy-1H-quinolin-4-one (CAS No. 127285-54-5)

6,7-Dimethoxy-1H-quinolin-4-one, identified by its Chemical Abstracts Service (CAS) number 127285-54-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds known for their broad spectrum of biological activities. The structural features of 6,7-Dimethoxy-1H-quinolin-4-one, particularly the methoxy substituents at the 6th and 7th positions of the quinoline ring and the carbonyl group at the 4th position, contribute to its unique chemical properties and potential therapeutic applications.

The quinoline scaffold has a long history in medicinal chemistry, with several derivatives serving as antimalarial, antibacterial, and anticancer agents. Among these, 6,7-Dimethoxy-1H-quinolin-4-one has emerged as a compound of interest due to its structural similarity to known bioactive molecules. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further exploration of its pharmacological potential.

One of the most compelling aspects of 6,7-Dimethoxy-1H-quinolin-4-one is its reported activity in modulating various biological pathways. Studies have indicated that this compound exhibits promising properties as an inhibitor of certain kinases and other enzymes implicated in cancer progression. The methoxy groups in its structure are particularly noteworthy, as they can influence both the solubility and binding affinity of the molecule to its target proteins.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for targeted cancer therapies. 6,7-Dimethoxy-1H-quinolin-4-one has been investigated for its ability to interfere with signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors. Preliminary in vitro studies have shown that this compound can induce apoptosis in certain cancer cell lines while demonstrating lower toxicity toward normal cells. This selective toxicity makes it an attractive candidate for further development into a novel therapeutic agent.

The synthesis of 6,7-Dimethoxy-1H-quinolin-4-one can be achieved through multiple routes, each with distinct advantages in terms of yield and scalability. One common approach involves the condensation of dimethoxyanthranilic acid with glyoxal or acetylacetone under basic conditions, followed by cyclization to form the quinoline core. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxy groups at specific positions on the quinoline ring. These synthetic strategies highlight the versatility of modern organic chemistry in constructing complex heterocyclic structures like 6,7-Dimethoxy-1H-quinolin-4-one.

The pharmacokinetic profile of 6,7-Dimethoxy-1H-quinolin-4-one is another critical aspect that has been explored. Initial pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate tissue distribution upon administration. These findings are crucial for assessing its potential as a drug candidate, as they provide insights into how the molecule behaves within living systems. Further investigations into its metabolic stability and excretion pathways are necessary to optimize its pharmacological properties.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions between 6,7-Dimethoxy-1H-quinolin-4-one and its target proteins. These studies have helped identify key residues on the enzyme surface that contribute to its binding affinity. By refining these interactions through structure-based drug design, researchers aim to enhance the potency and selectivity of 6,7-Dimethoxy-1H-quinolin-4-one as a therapeutic agent.

The role of natural product-inspired drug discovery has also been highlighted in recent research involving 6,7-Dimethoxy-1H-quinolin-4-one. Many bioactive compounds isolated from plants and microorganisms share structural motifs with synthetic molecules like this one. By leveraging natural products as inspiration for drug design, scientists can uncover novel scaffolds with unique biological activities. This approach aligns well with the growing emphasis on sustainable and eco-friendly drug development strategies.

In conclusion,6,7-Dimethoxy-1H-quinolin-4-one (CAS No. 12728554) represents a promising compound with significant potential in pharmaceutical applications. Its structural features make it an attractive candidate for further investigation as an inhibitor of kinases and other enzymes involved in cancer progression. Advances in synthetic chemistry, pharmacokinetics, and computational modeling continue to drive research toward optimizing its therapeutic properties. As our understanding of biological pathways evolves,6-methylheptanone may play an increasingly important role in developing next-generation treatments for various diseases.